Cas no 52942-70-8 (1H-Pyrazole-3,4-dicarboxylic acid, 1-(phenylmethyl)-, diethyl ester (9CI))

1H-Pyrazole-3,4-dicarboxylic acid, 1-(phenylmethyl)-, diethyl ester (9CI) structure
52942-70-8 structure
Product Name:1H-Pyrazole-3,4-dicarboxylic acid, 1-(phenylmethyl)-, diethyl ester (9CI)
CAS No:52942-70-8
MF:C16H18N2O4
MW:302.325124263763
CID:5224678
Update Time:2025-07-18

1H-Pyrazole-3,4-dicarboxylic acid, 1-(phenylmethyl)-, diethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3,4-dicarboxylic acid, 1-(phenylmethyl)-, diethyl ester (9CI)
    • Inchi: 1S/C16H18N2O4/c1-3-21-15(19)13-11-18(10-12-8-6-5-7-9-12)17-14(13)16(20)22-4-2/h5-9,11H,3-4,10H2,1-2H3
    • InChI Key: NAAVVRNMLDPSMH-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC=CC=C2)C=C(C(OCC)=O)C(C(OCC)=O)=N1

1H-Pyrazole-3,4-dicarboxylic acid, 1-(phenylmethyl)-, diethyl ester (9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB554200-100 mg
Diethyl 1-benzyl-1H-pyrazole-3,4-dicarboxylate; .
52942-70-8
100MG
€281.90 2022-03-01
abcr
AB554200-250 mg
Diethyl 1-benzyl-1H-pyrazole-3,4-dicarboxylate; .
52942-70-8
250MG
€381.10 2022-03-01
abcr
AB554200-500 mg
Diethyl 1-benzyl-1H-pyrazole-3,4-dicarboxylate; .
52942-70-8
500MG
€528.40 2022-03-01
abcr
AB554200-1 g
Diethyl 1-benzyl-1H-pyrazole-3,4-dicarboxylate; .
52942-70-8
1g
€676.70 2022-03-01

1H-Pyrazole-3,4-dicarboxylic acid, 1-(phenylmethyl)-, diethyl ester (9CI) Related Literature

Additional information on 1H-Pyrazole-3,4-dicarboxylic acid, 1-(phenylmethyl)-, diethyl ester (9CI)

Introduction to 1H-Pyrazole-3,4-dicarboxylic acid, 1-(phenylmethyl)-, diethyl ester (9CI) and Its Significance in Modern Chemical Biology

The compound CAS no. 52942-70-8, identified as 1H-Pyrazole-3,4-dicarboxylic acid, 1-(phenylmethyl)-, diethyl ester (9CI), represents a fascinating molecule with profound implications in the field of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the pyrazole class, a scaffold renowned for its versatility and biological activity. The structural features of this compound, particularly its diethyl ester functionality and phenylmethyl (benzyl) substituent, make it a valuable candidate for further exploration in drug discovery and molecular pharmacology.

Pyrazole derivatives have long been recognized for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of both carboxylic acid esters and a phenylmethyl group in 1H-Pyrazole-3,4-dicarboxylic acid, 1-(phenylmethyl)-, diethyl ester (9CI) introduces unique chemical reactivity and potential binding interactions with biological targets. This dual functionality has sparked considerable interest among researchers seeking novel therapeutic agents.

In recent years, advancements in computational chemistry and high-throughput screening have accelerated the discovery of bioactive molecules. The structural motifs present in CAS no. 52942-70-8 align well with the criteria for drug-like compounds, making it an attractive candidate for further investigation. Specifically, the pyrazole core can serve as a privileged scaffold, enhancing binding affinity and selectivity towards enzymes and receptors involved in critical biological pathways.

One of the most compelling aspects of this compound is its potential application in modulating inflammatory responses. Inflammatory pathways are central to numerous diseases, including autoimmune disorders and chronic inflammatory conditions. The diethyl ester group in 1H-Pyrazole-3,4-dicarboxylic acid, 1-(phenylmethyl)-, diethyl ester (9CI) can be hydrolyzed to yield free carboxylic acids, which may facilitate interactions with hydrophobic pockets of target proteins. This transformation opens up possibilities for designing prodrugs or intermediates that exhibit enhanced bioavailability or targeted release.

Furthermore, the phenylmethyl substituent introduces aromaticity to the molecule, which is often associated with improved metabolic stability and better pharmacokinetic profiles. This feature is particularly important in drug development, where the balance between efficacy and safety is paramount. The aromatic ring can also participate in π-stacking interactions with biological targets, further enhancing binding affinity.

Recent studies have highlighted the role of pyrazole derivatives in inhibiting specific enzymes involved in cancer progression. For instance, certain pyrazole-based compounds have demonstrated inhibitory effects on kinases and proteases that are overexpressed in tumor cells. The structural framework of CAS no. 52942-70-8 suggests that it may share similar mechanisms of action with these known inhibitors. By leveraging computational modeling and structure-based drug design techniques, researchers can optimize the scaffold to improve potency and selectivity against relevant therapeutic targets.

The diethyl ester functionality also provides a handle for further chemical modification. For example, hydrolysis under acidic or basic conditions can yield corresponding dicarboxylic acids, which are versatile building blocks in organic synthesis. These carboxylic acids can be coupled with various biomolecules or used to construct more complex derivatives through condensation reactions.

In conclusion,1H-Pyrazole-3,4-dicarboxylic acid, 1-(phenylmethyl)-, diethyl ester (9CI) (CAS no. 52942-70-8) represents a promising compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features—combining a pyrazole core with diethyl ester and phenylmethyl substituents—make it an attractive candidate for further exploration in drug discovery programs aimed at modulating inflammatory responses and targeting cancer-related pathways.

As our understanding of biological systems continues to evolve,so too does our ability to design molecules that interact selectively with disease-causing targets. The continued investigation of compounds like CAS no. 52942-70-8 will undoubtedly contribute to the development of novel therapeutic strategies that address unmet medical needs.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD